Cas no 1904239-57-1 (4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 1904239-57-1
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6383316
• PubChem ID: 92093337
• Update Time: 2025-10-31

4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide
• 4-(dimethylsulfamoyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]benzamide
• F6482-6411
• 4-(dimethylsulfamoyl)-N-{[6-(furan-2-yl)pyridin-3-yl]methyl}benzamide
• 1904239-57-1
• AKOS025355700
• 4-(N,N-dimethylsulfamoyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)benzamide

• Inchi： 1S/C19H19N3O4S/c1-22(2)27(24,25)16-8-6-15(7-9-16)19(23)21-13-14-5-10-17(20-12-14)18-4-3-11-26-18/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： XJXOSRXYOSZGFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2=CN=C(C3=CC=CO3)C=C2)=O)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide

Introduction to 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide and Its Applications in Modern Chemical Biology

4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide, a compound with the CAS number 1904239-57-1, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including a dimethylsulfamoyl moiety and a furan-2-yl substituent, contributes to its unique chemical properties and biological activity.

The synthesis and characterization of 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide have been extensively studied in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity, which are crucial for subsequent biological evaluations. The compound's structure suggests potential interactions with various biological targets, making it a promising candidate for further investigation.

In the realm of drug discovery, 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide has been explored for its pharmacological properties. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, its molecular framework resembles that of known bioactive molecules, suggesting that it could modulate pathways involved in inflammation, cancer, and neurological disorders.

The furan-2-yl group in the compound's structure is particularly noteworthy, as furan derivatives have been widely recognized for their biological activity. This moiety is known to enhance binding affinity and selectivity when interacting with biological targets. Additionally, the dimethylsulfamoyl group contributes to the compound's solubility and stability, which are essential factors for formulation development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide with various protein targets. These studies have provided valuable insights into its potential mechanisms of action. For example, molecular docking simulations suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which play critical roles in cellular signaling.

The development of novel therapeutic agents often involves rigorous testing in preclinical models. Preliminary studies on 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide have shown promising results in vitro. These experiments have evaluated its cytotoxicity, genotoxicity, and potential side effects. The compound has demonstrated favorable safety profiles in these initial assessments, paving the way for further preclinical investigations.

In conclusion, 4-(dimethylsulfamoyl)-N-{6-(furan-2-yl)pyridin-3-ylmethyl}benzamide represents a significant contribution to the field of chemical biology. Its unique structure and promising pharmacological properties make it a valuable candidate for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.